Cas no 2763887-02-9 (3-Acetamido-1-methanesulfonylcyclobutane-1-carboxylic acid)

• Product Name: 3-Acetamido-1-methanesulfonylcyclobutane-1-carboxylic acid
• CAS No: 2763887-02-9
• MF: C₈H₁₃NO₅S
• MW: 235.257521390915
• CID: 6535839
• PubChem ID: 165982002
• Update Time: 2025-11-06

3-Acetamido-1-methanesulfonylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetamido-1-methanesulfonylcyclobutane-1-carboxylic acid
• EN300-37343998
• (1r,3r)-3-acetamido-1-methanesulfonylcyclobutane-1-carboxylic acid
• 2763887-02-9
• EN300-37343965
• 2763920-51-8
• 3-Acetamido-1-methanesulfonylcyclobutane-1-carboxylic acid

• Inchi： 1S/C8H13NO5S/c1-5(10)9-6-3-8(4-6,7(11)12)15(2,13)14/h6H,3-4H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key： QNKILTWHNPTCPX-UHFFFAOYSA-N
• SMILES： S(C)(C1(C(=O)O)CC(C1)NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 235.05144369g/mol
• Monoisotopic Mass: 235.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 109Ų

Additional information on 3-Acetamido-1-methanesulfonylcyclobutane-1-carboxylic acid

Introduction to 3-Acetamido-1-methanesulfonylcyclobutane-1-carboxylic acid (CAS No. 2763887-02-9)

3-Acetamido-1-methanesulfonylcyclobutane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2763887-02-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of cyclobutane derivatives, which are known for their unique structural properties and potential applications in drug discovery and material science. The presence of both an acetamido group and a methanesulfonyl group in its molecular structure imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The acetamido moiety, characterized by the -NHCOCH₃ group, introduces amide-like properties such as hydrogen bonding capability and solubility in polar solvents. This feature is particularly useful in medicinal chemistry for enhancing binding affinity to biological targets. Concurrently, the methanesulfonyl group (-SO₂CH₃) contributes electron-withdrawing effects and steric hindrance, which can modulate the compound's interactions with biological receptors. Such structural attributes make 3-Acetamido-1-methanesulfonylcyclobutane-1-carboxylic acid a promising candidate for designing novel pharmacophores.

In recent years, there has been a surge in research focused on cyclobutane derivatives due to their rigid scaffold, which can mimic natural product structures and improve metabolic stability. Studies have demonstrated that cyclobutane-based compounds exhibit diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific combination of functional groups in 3-Acetamido-1-methanesulfonylcyclobutane-1-carboxylic acid may contribute to its potential as a precursor for developing next-generation therapeutics.

One of the most compelling aspects of this compound is its utility as a building block in organic synthesis. The cyclobutane ring provides a stable core that can be modified through various chemical transformations, such as nucleophilic substitution or metal-catalyzed coupling reactions. Researchers have leveraged these properties to construct more complex molecules with tailored biological activities. For instance, derivatives of 3-Acetamido-1-methanesulfonylcyclobutane-1-carboxylic acid have been explored as inhibitors of enzymes involved in metabolic pathways relevant to diseases like diabetes and obesity.

The pharmaceutical industry has shown particular interest in this compound due to its potential role in addressing unmet medical needs. Current research initiatives are investigating its efficacy as a scaffold for kinase inhibitors, which are critical targets in oncology. Preliminary studies suggest that modifications to the acetamido and methanesulfonyl groups can fine-tune the compound's selectivity and potency against specific kinases. This aligns with the broader trend toward structure-based drug design, where computational modeling and high-throughput screening are employed to optimize molecular interactions.

Moreover, the environmental impact of synthesizing 3-Acetamido-1-methanesulfonylcyclobutane-1-carboxylic acid has been a focus of green chemistry efforts. Researchers are exploring sustainable synthetic routes that minimize waste and reduce energy consumption. These advancements not only enhance cost-effectiveness but also align with global initiatives to promote sustainable pharmaceutical manufacturing. The development of eco-friendly synthetic methodologies is crucial for ensuring the long-term viability of drug discovery programs.

The role of computational chemistry in understanding the behavior of 3-Acetamido-1-methanesulfonylcyclobutane-1-carboxylic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at an atomic level. Such computational approaches are indispensable for predicting drug-like properties, such as solubility, permeability, and binding affinity. By integrating experimental data with computational models, researchers can accelerate the discovery process and reduce reliance on empirical screening.

In conclusion, 3-Acetamido-1-methanesulfonylcyclobutane-1-carboxylic acid (CAS No. 2763887-02-9) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential applications. Its unique combination of functional groups makes it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to evolve, this compound is expected to play an increasingly important role in drug development pipelines worldwide.